Cas no 96896-09-2 (Hexahydrocyclopenta[c]pyrrol-5(1H)-one)

• Product Name: Hexahydrocyclopenta[c]pyrrol-5(1H)-one
• CAS No: 96896-09-2
• MF: C₇H₁₁NO
• MW: 125.168341875076
• MDL: MFCD19227730
• CID: 61871
• PubChem ID: 55299597
• Update Time: 2025-04-18

Hexahydrocyclopenta[c]pyrrol-5(1H)-one Chemical and Physical Properties

Names and Identifiers

• Hexahydrocyclopenta[c]pyrrol-5(1H)-one
• 2,3,3a,4,6,6a-hexahydro-1H-cyclopenta[c]pyrrol-5-one
• cyclopenta[c]pyrrol-5(1H)-one
• cis-Hexahydro-cyclopenta[c]pyrrol-5-one
• SCHEMBL5940253
• CS-0053380
• EN300-7019033
• XRSFPEFHACEZSM-OLQVQODUSA-N
• 96896-09-2
• cis-Hexahydro-cyclopenta[c]pyrrol-5(1H)-one
• (3aR,6aS)-Hexahydrocyclopenta[c]pyrrol-5(1H)-one
• cis-Hexahydrocyclopenta[c]pyrrol-5(1H)-one
• AKOS006378179
• Cyclopenta[c]pyrrol-5(1H)-one, hexahydro-, cis-
• (3aR,6aS)-rel-octahydrocyclopenta[c]pyrrol-5-one
• (3aR,6aS)-2,3,3a,4,6,6a-hexahydro-1H-cyclopenta[c]pyrrol-5-one
• (3aR,6aS)-octahydrocyclopenta[c]pyrrol-5-one
• (3AR,6AS)-HEXAHYDRO-1H-CYCLOPENTA[C]PYRROL-5-ONE

• MDL： MFCD19227730
• Inchi： 1S/C7H11NO/c9-7-1-5-3-8-4-6(5)2-7/h5-6,8H,1-4H2/t5-,6+
• InChI Key： XRSFPEFHACEZSM-OLQVQODUSA-N
• SMILES： O=C1C[C@@H]2CNC[C@@H]2C1

Computed Properties

• Exact Mass: 123.06800
• Monoisotopic Mass: 125.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.10000
• LogP: 0.57790